Cas no 928118-07-4 (3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile)

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile is a heterocyclic organic compound featuring a benzooxazine core with a nitrile functional group at the 6-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The nitrile group offers reactivity for further functionalization, enabling the synthesis of amines, amides, or carboxylic acids. Its benzooxazine scaffold is valuable for constructing biologically active molecules, including potential CNS agents or antimicrobial compounds. The compound's stability and moderate reactivity make it suitable for multi-step synthetic routes. It is typically handled under standard laboratory conditions, though precautions should be taken due to the nitrile group's potential toxicity.
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile structure
928118-07-4 structure
Product Name:3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
CAS No:928118-07-4
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD08544343
CID:998981
PubChem ID:16244462
Update Time:2025-05-28

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
    • 3,4-Dihydro-2H-1,4-benzoxazine-6-carbonitrile
    • 3,4-Dihydro-2H-benzo[1,4]oxazine-6-carbonitrile
    • 2H-1,4-Benzoxazine-6-carbonitrile, 3,4-dihydro-
    • 5687AC
    • AB45779
    • FCH1123537
    • AX8081932
    • 3,4-Dihydro-2H-1,4-benzoxazine-6-carbonitrile (ACI)
    • 928118-07-4
    • MFCD08544343
    • DTXSID40585705
    • DB-079418
    • SCHEMBL2599678
    • O10912
    • AKOS016007380
    • CS-0155762
    • DS-16762
    • MDL: MFCD08544343
    • Inchi: 1S/C9H8N2O/c10-6-7-1-2-9-8(5-7)11-3-4-12-9/h1-2,5,11H,3-4H2
    • InChI Key: CLEDRPFTOHBJSE-UHFFFAOYSA-N
    • SMILES: N#CC1C=C2C(OCCN2)=CC=1

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45
  • XLogP3: 1.4

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB484958-250 mg
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile; .
928118-07-4
250MG
€324.80 2023-04-20
abcr
AB484958-1 g
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile; .
928118-07-4
1g
€713.60 2023-04-20
Chemenu
CM155466-250mg
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Chemenu
CM155466-1g
3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
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Alichem
A019095961-250mg
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
928118-07-4 95%
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$250.00 2023-08-31

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  3 h, 130 °C; overnight, 150 °C; 150 °C → rt
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  1 h
Reference
3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Preparation of imidazolylmethylbenzoxazines and related compounds as α2c adrenoreceptor agonists.
, United States, , ,

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Raw materials

3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Preparation Products

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